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Compound of Interest

Compound Name: GNA002

Cat. No.: B15585225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of GNA002, a potent and specific EZH2 inhibitor, using Dimethyl Sulfoxide

(DMSO) as the solvent.

Introduction
GNA002 is a derivative of gambogenic acid that acts as a specific and covalent inhibitor of the

Enhancer of zeste homolog 2 (EZH2), a histone methyltransferase. It functions by binding to

Cys668 within the EZH2-SET domain, which leads to the degradation of EZH2. This inhibition

of EZH2 activity reduces H3K27 trimethylation and reactivates tumor suppressor genes

silenced by the Polycomb Repressive Complex 2 (PRC2). Accurate preparation of GNA002
stock solutions is critical for ensuring reproducible results in downstream biological assays.

GNA002 Properties
A summary of the key chemical and physical properties of GNA002 is presented in the table

below.
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Property Value

CAS Number 1385035-79-9

Molecular Formula C₄₂H₅₅NO₈

Molecular Weight 701.89 g/mol [1][2]

Solubility in DMSO 100 mg/mL

Appearance Oily solid

Safety and Handling Precautions
GNA002 is a bioactive molecule and should be handled with care. Standard laboratory safety

protocols should be strictly followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation: Handle GNA002 powder and concentrated DMSO solutions in a well-ventilated

area or a chemical fume hood.

Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as

chemical waste. Avoid generating dust.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations.

DMSO is a potent solvent that can facilitate the absorption of chemicals through the skin.

Therefore, extra caution should be exercised when handling DMSO solutions of GNA002.

Experimental Protocol: Preparation of a 10 mM
GNA002 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GNA002 in DMSO. The

concentration can be adjusted based on experimental needs.

Materials:
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GNA002 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of GNA002 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of GNA002 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.019

mg of GNA002.

Calculation:

Amount (in grams) = Molarity (in mol/L) x Volume (in L) x Molecular Weight (in g/mol )

Amount (mg) = 10 mmol/L x 0.001 L x 701.89 g/mol x 1000 mg/g = 7.019 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the GNA002 powder. For

the example above, add 1 mL of DMSO.

Mixing: Cap the tube or vial securely and vortex thoroughly until the GNA002 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in

dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particles.

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in microcentrifuge tubes or amber glass vials.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). It is recommended to store the vials under a nitrogen

atmosphere to maintain stability.

Quality Control
Visual Inspection: The prepared stock solution should be a clear, colorless to pale yellow

solution, free of any precipitates.

Concentration Verification (Optional): The concentration of the stock solution can be verified

using techniques such as High-Performance Liquid Chromatography (HPLC) with a standard

curve.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of GNA002 and the experimental

workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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